Cas no 2138076-49-8 (1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138076-49-8
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 6421694
• PubChem ID: 165497950
• Update Time: 2025-05-20

1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155805
• 1-(4-bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol
• 2138076-49-8
• 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C11H13BrOS/c1-8-2-4-11(13,5-3-8)9-6-14-7-10(9)12/h2,4,6-8,13H,3,5H2,1H3
• InChI Key： LIKFDUGMHCMGSI-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1(C=CC(C)CC1)O

Computed Properties

• Exact Mass: 271.98705g/mol
• Monoisotopic Mass: 271.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol

Professional Introduction to 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol (CAS No. 2138076-49-8)

1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138076-49-8, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The molecular structure of this compound incorporates a brominated thiophene ring and a substituted cyclohexene moiety, which together contribute to its distinctive chemical behavior and reactivity.

The synthesis of 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic versatility. The presence of the bromine atom on the thiophene ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, which are often required for the development of new drugs and agrochemicals.

In recent years, 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol has been explored for its potential in pharmaceutical applications. The compound's structural features suggest that it may exhibit inhibitory effects on various biological targets, making it a promising candidate for drug discovery. Specifically, the bromothiophene moiety has been studied for its role in modulating enzyme activity and interacting with biological receptors. This has led to investigations into its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a component in anticancer therapies.

The cyclohexene group in 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol also contributes to its chemical diversity, enabling further functionalization through oxidation, reduction, and other transformations. These modifications can tailor the compound's properties for specific applications, such as enhancing its solubility or improving its bioavailability. The ability to modify both the thiophene and cyclohexene moieties provides chemists with a versatile platform for creating structurally diverse derivatives.

The latest research in this field has demonstrated the utility of 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol in designing novel materials with unique electronic properties. Thiophene-based compounds are well-known for their semiconducting characteristics, and the incorporation of bromine atoms can further enhance these properties. This has led to investigations into using this compound as a building block for organic semiconductors, which are essential components in flexible electronics and optoelectronic devices.

In addition to its pharmaceutical and material science applications, 1-(4-Bromothiophen-3-yl)-4-methylcyclohex-2-en-1-ol has shown promise in environmental chemistry. The compound's stability under various conditions makes it suitable for use as a reference standard or intermediate in analytical chemistry. Its unique spectral properties also make it useful for developing new methods for detecting and quantifying environmental pollutants.

The synthesis and application of 1-(4-Bromothiophen-3-y4-methylcyclohex -2-en -1 -ol (CAS No. 2138076 -49 -8) b > continue to be areas of active research due to its multifaceted potential. As new synthetic methodologies are developed and our understanding of its biological activity grows, this compound is poised to play an increasingly important role in both academic research and industrial applications.